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For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed analysis of the expected electron ionization-mass

spectrometry (EI-MS) fragmentation pattern of 5-Methoxy-2-methylbenzoic acid. Due to the

limited availability of direct spectral data for this specific compound, this guide synthesizes

information from the well-understood fragmentation pathways of analogous compounds,

including benzoic acid and methoxybenzoic acid isomers. The provided protocols and

fragmentation schemes are intended to serve as a reference for the identification and structural

elucidation of 5-Methoxy-2-methylbenzoic acid in complex matrices.

Predicted Fragmentation Pattern
The mass spectrum of 5-Methoxy-2-methylbenzoic acid (C₉H₁₀O₃, Molecular Weight: 166.17

g/mol ) under electron ionization is expected to exhibit a series of characteristic fragment ions.

The fragmentation is primarily driven by the carboxylic acid and methoxy functional groups, as

well as the "ortho effect" from the methyl group, which can influence fragmentation pathways.

The molecular ion peak [M]•+ should be observed at m/z 166. Key fragmentation pathways are

predicted to involve the loss of small neutral molecules or radicals from this molecular ion.
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Table 1: Predicted Mass Spectrometry Fragmentation Data for 5-Methoxy-2-methylbenzoic
acid

m/z
Proposed Fragment

Ion
Neutral Loss Notes

166 [C₉H₁₀O₃]•+ - Molecular Ion

151 [C₈H₇O₃]•+ •CH₃

Loss of a methyl

radical from the

methoxy group or the

aromatic ring.

149 [C₉H₉O₂]+ •OH

Loss of a hydroxyl

radical from the

carboxylic acid group.

This is a common

fragmentation for

benzoic acids.

135 [C₈H₇O₂]+ •OCH₃
Loss of a methoxy

radical.

121 [C₈H₉O]+ COOH
Loss of the entire

carboxylic acid group.

119 [C₇H₇O]+ •CH₃ & CO

Subsequent loss of

carbon monoxide from

the m/z 149 fragment.

91 [C₇H₇]+ CO from m/z 119

Formation of the

tropylium ion, a

common fragment for

alkylated benzene

derivatives.

Proposed Fragmentation Pathway
The fragmentation of 5-Methoxy-2-methylbenzoic acid is initiated by the ionization of the

molecule. The resulting molecular ion can then undergo several fragmentation reactions. The
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ortho-position of the methyl group relative to the carboxylic acid may lead to specific

rearrangements influencing the relative abundance of certain ions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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